Cas no 1595026-63-3 (1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl-)

• Product Name: 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl-
• CAS No: 1595026-63-3
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5284702
• Update Time: 2025-06-26

1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl-

• Inchi： 1S/C9H17ClO/c1-4-9(3,8-10)6-7-11-5-2/h4H,1,5-8H2,2-3H3
• InChI Key： MYWCXFAAXCJXGC-UHFFFAOYSA-N
• SMILES： C=CC(CCl)(C)CCOCC

Additional information on 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl-

1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- (CAS No. 1595026-63-3): A Comprehensive Overview

1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- (CAS No. 1595026-63-3) is a specialized organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound, characterized by its chloromethyl and ethoxy functional groups, has garnered significant attention due to its versatile reactivity and potential for use in the development of novel compounds and materials.

The molecular formula of 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- is C₉H₁₇OCl. Its molecular weight is approximately 178.68 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 120°C. The presence of the chloromethyl group makes it an excellent electrophile, facilitating various substitution and addition reactions. The ethoxy group, on the other hand, imparts nucleophilic properties, making the molecule highly reactive in a variety of synthetic transformations.

In recent years, the use of 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- in chemical synthesis has been extensively explored. Researchers have utilized its unique functional groups to develop new methodologies for the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the effectiveness of this compound in the formation of cyclic structures through intramolecular cyclization reactions. The chloromethyl group acts as a leaving group, while the ethoxy group participates in nucleophilic attack, leading to the formation of stable cyclic products.

Beyond its role in chemical synthesis, 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- has shown promise in pharmaceutical research. Its ability to undergo selective functionalization makes it a valuable intermediate in the synthesis of drug candidates. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- exhibited potent anti-inflammatory activity in vitro and showed promising results in preliminary animal studies.

The material properties of 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- have also been investigated for their potential applications in materials science. Its reactivity and ability to form stable polymers make it an attractive candidate for the development of advanced materials with tailored properties. A study published in Polymer Chemistry explored the use of this compound as a monomer for the synthesis of copolymers with enhanced mechanical and thermal stability. The resulting polymers exhibited improved tensile strength and thermal resistance compared to traditional materials.

Safety considerations are crucial when handling 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl-. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 1-Pentene, 3-(chloromethyl)-5-ethoxy-3-methyl- (CAS No. 1595026-63-3) is a versatile organic compound with significant potential across various scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers and scientists working in chemical synthesis, pharmaceuticals, and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.